3-Hydroxybenzoyl-CoA

• Molecular Formula: C28H40N7O18P3S
• Molecular Weight: 887.6 g/mol
• IUPAC Name: S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-hydroxybenzenecarbothioate
• InChI: InChI=1S/C28H40N7O18P3S/c1-28(2,22(39)25(40)31-7-6-18(37)30-8-9-57-27(41)15-4-3-5-16(36)10-15)12-50-56(47,48)53-55(45,46)49-11-17-21(52-54(42,43)44)20(38)26(51-17)35-14-34-19-23(29)32-13-33-24(19)35/h3-5,10,13-14,17,20-22,26,36,38-39H,6-9,11-12H2,1-2H3,(H,30,37)(H,31,40)(H,45,46)(H,47,48)(H2,29,32,33)(H2,42,43,44)/t17-,20-,21-,22+,26-/m1/s1
• InChI Key: JTBCMZVWWNFUFR-TYHXJLICSA-N
• Isomeric SMILES: CC(C)(COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)[C@H](C(=O)NCCC(=O)NCCSC(=O)C4=CC(=CC=C4)O)O
• Canonical SMILES: CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)C4=CC(=CC=C4)O)O
• synonyms: 3-hydroxybenzoyl-CoA; 3-hydroxybenzoyl-coenzyme A; coenzyme A, 3-hydroxybenzoyl-

Description

3-hydroxybenzoyl-CoA is a hydroxybenzoyl-CoA that results from the formal condensation of the thiol group of coenzyme A with the carboxylic acid group of 3-hydroxybenzoic acid. It derives from a benzoyl-CoA and a 3-hydroxybenzoic acid. It is a conjugate acid of a 3-hydroxybenzoyl-CoA(4-).

Scientific Research Applications

Anaerobic Metabolism and Bacterial Utilization

• Anaerobic Metabolism in Bacteria : 3-Hydroxybenzoyl-CoA plays a critical role in the anaerobic metabolism of 3-hydroxybenzoate in various bacteria. For instance, in the denitrifying bacterium Thauera aromatica, it is involved in the metabolism process where specific enzymes and electron carriers are utilized (Laempe et al., 2001). Similarly, in Sporotomaculum hydroxybenzoicum, this compound is crucial for the fermentation of 3-hydroxybenzoate to acetate, butyrate, and CO2 (Müller & Schink, 2000).

• Bacterial Enzyme Studies : Research has focused on enzymes like 4-hydroxybenzoyl-CoA reductase in bacteria, which plays a role in the anaerobic degradation of various phenolic compounds. This enzyme is found to reductively dehydroxylate 3-hydroxybenzoyl-CoA during anaerobic growth with 3-hydroxybenzoate (Brackmann & Fuchs, 1993).

Enzyme Activity and Plant Cell Cultures

• Enzyme Activation in Plants : In the cultured cells of Centaurium erythraea, 3-Hydroxybenzoyl-CoA is activated by specific CoA ligases, indicating its role in xanthone biosynthesis (Barillas & Beerhues, 1997).

Molecular Structure and Biochemical Properties

• Structural and Biochemical Analysis : Studies have been conducted to understand the molecular structure and properties of enzymes like 4-chlorobenzoyl-CoA dehalogenase and 4-hydroxybenzoyl-CoA thioesterase, which interact with 3-hydroxybenzoyl-CoA or its derivatives (Benning et al., 1996); (Thoden et al., 2002).

• Electrochemical and Kinetic Analysis : Research into hydroxybenzoyl-CoA reductase has integrated electrochemistry and kinetics to derive enzyme mechanisms, providing insights into the metabolism of aromatic compounds (El Kasmi et al., 1995).

Metabolic Pathways and Bacterial Function

• Metabolic Pathway Insights : Studies have detailed the role of 3-hydroxybenzoyl-CoA in various bacterial metabolic pathways, including its involvement in anaerobic metabolism of other aromatic compounds (Ding et al., 2007); (Altenschmidt et al., 1993).